1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine

• IUPAC Name: 1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine
• InChI: InChI=1S/C17H21N5/c18-13-7-9-22(11-13)17-14-6-8-19-10-15(14)20-16(21-17)12-4-2-1-3-5-12/h1-5,13,19H,6-11,18H2
• InChI Key: DSZJFNGJOOZYSH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1N)C2=NC(=NC3=C2CCNC3)C4=CC=CC=C4
• Molecular Formula: C17H21N5
• Molecular Weight: 295.4 g/mol

Description

1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. This compound is a pyrrolidinylpyrimidine derivative and is known to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine involves its binding to the α7 nicotinic acetylcholine receptor. This binding leads to the inhibition of the receptor's activity, resulting in the modulation of various neurotransmitter systems. The exact mechanism of action of this compound is still under investigation, and further research is needed to fully understand its effects.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine are still being studied. However, it has been found to exhibit various effects on the nervous system, including the modulation of neurotransmitter release and the regulation of synaptic plasticity. It has also been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine in lab experiments is its potency and selectivity for the α7 nicotinic acetylcholine receptor. This makes it an ideal tool for studying the role of this receptor in various physiological processes. However, one of the limitations of using this compound is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine. One such direction is the development of drugs for the treatment of cognitive disorders, such as Alzheimer's disease. Another direction is the study of its anti-inflammatory properties, which can lead to the development of drugs for the treatment of inflammatory diseases. Further research is also needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Conclusion:
1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in research and medicine. Its potency and selectivity for the α7 nicotinic acetylcholine receptor make it an ideal tool for studying the role of this receptor in various physiological processes. Further research is needed to fully understand the biochemical and physiological effects of this compound and its potential applications in medicine.

Synthesis Methods

The synthesis of 1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine can be achieved through several methods. One such method involves the reaction of pyrrolidine-3-carboxylic acid with 2-phenyl-4,5,6,7-tetrahydro-1H-pyrido[3,4-d]pyrimidine-3-carboxylic acid. The resulting compound is then treated with a reducing agent to obtain the final product.

Scientific Research Applications

1-(2-phenyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-yl)pyrrolidin-3-amine has been found to exhibit various scientific research applications. One such application is in the field of neuroscience, where it has been found to act as a potent and selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is known to play a crucial role in cognitive function, and the antagonist activity of this compound can help in the development of drugs for the treatment of cognitive disorders.